Cas no 477858-20-1 (4-(cyclopropylmethyl)-1lambda6-thiomorpholine-1,1-dione)

• Product Name: 4-(cyclopropylmethyl)-1lambda6-thiomorpholine-1,1-dione
• CAS No: 477858-20-1
• MF: C₈H₁₅NO₂S
• MW: 189.27520108223
• MDL: MFCD02081977
• CID: 5228574
• Update Time: 2026-03-07

4-(cyclopropylmethyl)-1lambda6-thiomorpholine-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 4-(CYCLOPROPYLMETHYL)-1LAMBDA6,4-THIAZINANE-1,1-DIONE
• 4-(cyclopropylmethyl)-1lambda6-thiomorpholine-1,1-dione
• Thiomorpholine, 4-(cyclopropylmethyl)-, 1,1-dioxide
• 4-(cyclopropylmethyl)-1,4-thiazinane 1,1-dioxide
• 4-(cyclopropylmethyl)thiomorpholine 1,1-dioxide
• Oprea1_486802
• 4-(Cyclopropylmethyl)-4-thiazinane-1,1-dione

• MDL： MFCD02081977
• Inchi： 1S/C8H15NO2S/c10-12(11)5-3-9(4-6-12)7-8-1-2-8/h8H,1-7H2
• InChI Key： NWEGBHIHWJAJLB-UHFFFAOYSA-N
• SMILES： S1(CCN(CC1)CC1CC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 237
• XLogP3: 0.2
• Topological Polar Surface Area: 45.8

Additional information on 4-(cyclopropylmethyl)-1lambda6-thiomorpholine-1,1-dione

Introduction to 4-(cyclopropylmethyl)-1λ6-thiomorpholine-1,1-dione (CAS No. 477858-20-1)

4-(cyclopropylmethyl)-1λ6-thiomorpholine-1,1-dione, identified by its CAS number 477858-20-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thiomorpholine class, a structural motif known for its broad spectrum of biological activities. The presence of a cyclopropylmethyl substituent and a unique 1λ6-thiomorpholine core makes this molecule a promising candidate for further exploration in drug discovery and development.

The chemical structure of 4-(cyclopropylmethyl)-1λ6-thiomorpholine-1,1-dione features a thiazole ring fused with a morpholine moiety, enhancing its potential to interact with biological targets. The cyclopropylmethyl group contributes to the steric properties of the molecule, which can influence its binding affinity and selectivity. This structural feature has been increasingly studied in the context of designing novel therapeutic agents that require precise molecular interactions.

In recent years, there has been a growing interest in thiomorpholine derivatives due to their demonstrated efficacy in various pharmacological applications. Research has shown that compounds with this scaffold exhibit properties such as analgesic, anti-inflammatory, and antimicrobial activities. The 1λ6-thiomorpholine core, in particular, has been highlighted for its ability to modulate certain enzymatic pathways and receptor interactions, making it a valuable scaffold for drug design.

One of the most compelling aspects of 4-(cyclopropylmethyl)-1λ6-thiomorpholine-1,1-dione is its potential as a lead compound for the development of new drugs. Studies have indicated that this compound may have applications in treating neurological disorders, where precise modulation of neurotransmitter systems is crucial. The unique combination of structural elements in this molecule allows it to engage with multiple targets simultaneously, which is often a key factor in the development of effective therapeutics.

The synthesis of 4-(cyclopropylmethyl)-1λ6-thiomorpholine-1,1-dione involves complex organic transformations that require careful optimization to ensure high yield and purity. Researchers have employed various synthetic strategies, including cyclization reactions and nucleophilic substitutions, to construct the desired framework. The introduction of the cyclopropylmethyl group particularly demands precision, as it can significantly impact the overall pharmacokinetic properties of the compound.

Recent advancements in computational chemistry have enabled more efficient virtual screening processes for identifying promising drug candidates like 4-(cyclopropylmethyl)-1λ6-thiomorpholine-1,1-dione. Molecular docking studies have been conducted to predict how this compound might interact with biological targets such as enzymes and receptors. These simulations have provided valuable insights into its potential mechanisms of action and have guided further experimental investigations.

In vitro studies have begun to unravel the pharmacological profile of 4-(cyclopropylmethyl)-1λ6-thiomorpholine-1,1-dione, revealing interesting interactions with key biological pathways. For instance, preliminary data suggest that this compound may inhibit certain enzymes involved in inflammation and pain signaling. Such findings are particularly encouraging given the widespread need for new treatments targeting these conditions.

The future prospects for 4-(cyclopropylmethyl)-1λ6-thiomorpholine-1,1-dione are promising, with ongoing research aimed at optimizing its pharmacological properties and exploring new therapeutic applications. Collaborative efforts between synthetic chemists and biologists are essential to translate laboratory findings into clinical candidates. As our understanding of molecular interactions continues to evolve, compounds like this one are poised to play a significant role in addressing unmet medical needs.

The development of novel pharmaceuticals often relies on innovative molecular design principles. The unique structural features of 4-(cyclopropylmethyl)-1λ6-thiomorpholine-1,1-dione, including the cyclopropylmethyl group and the 1λ6-thiomorpholine core, make it an intriguing subject for further investigation. By leveraging cutting-edge synthetic methods and computational tools, researchers can accelerate the discovery process and bring new therapeutic options to patients more quickly.

As interest in thiomorpholine derivatives grows, so does the body of knowledge surrounding their applications in medicine. The versatility of this scaffold allows for diverse modifications that can fine-tune its biological activity. This flexibility is particularly valuable when designing drugs that must navigate complex biological systems while minimizing side effects.

In conclusion,4-(cyclopropylmethyl)-1λ6-thiomorpholine-1,1-dione (CAS No. 477858-20-1) represents a significant advancement in pharmaceutical chemistry. Its unique structure and promising biological activities position it as a valuable asset in the quest for new medicines. Continued research into this compound will undoubtedly contribute to our understanding of disease mechanisms and provide innovative solutions for treating various conditions.